3-(3,5-dimethyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-4-yl)-N-(thiazol-2-yl)propanamide

• IUPAC Name: 3-[3,5-dimethyl-1-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-4-yl]-N-(1,3-thiazol-2-yl)propanamide
• InChI: InChI=1S/C16H18N6O2S/c1-9-8-14(24)19-15(18-9)22-11(3)12(10(2)21-22)4-5-13(23)20-16-17-6-7-25-16/h6-8H,4-5H2,1-3H3,(H,17,20,23)(H,18,19,24)
• InChI Key: XYYOIVMOVUPPBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2C(=C(C(=N2)C)CCC(=O)NC3=NC=CS3)C
• Molecular Formula: C16H18N6O2S
• Molecular Weight: 358.4 g/mol

Description

3-(3,5-dimethyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-4-yl)-N-(thiazol-2-yl)propanamide is a useful research compound. Its molecular formula is C16H18N6O2S and its molecular weight is 358.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• The compound has been utilized as a precursor in synthesizing pyrimidine linked pyrazole heterocyclics, which were evaluated for their insecticidal and antibacterial potential. These compounds showed promising results against selected microorganisms, indicating their potential application in developing new antimicrobial agents (Deohate & Palaspagar, 2020).
• Research on palladium(II) chloride complexes with related ligands to this compound suggests its versatility as a polyfunctional ligand. The structural studies of these complexes highlight the potential application in material science and catalysis (Palombo et al., 2019).
• Synthesis of new derivatives incorporating the pyrimidine ring has been reported, with some showing moderate antimicrobial activity. This highlights the compound's utility in developing new antimicrobial agents (Farag, Kheder, & Mabkhot, 2009).

Anticancer Activity

• Certain derivatives prepared from pyrazolo[3,4-d]pyrimidin-4-one showed significant anticancer activity, particularly against the MCF-7 human breast adenocarcinoma cell line. This suggests the compound's relevance in cancer research and potential therapeutic applications (Abdellatif et al., 2014).

Herbicidal Activity

• The compound has also been investigated for its herbicidal activity, with derivatives showing effectiveness against certain plant species. This points towards its application in agricultural chemistry for developing new herbicides (Liu et al., 2008).

Chemical Synthesis and Material Science

• Its application extends to the synthesis of various heterocyclic compounds, demonstrating the chemical versatility and potential use in developing new materials or chemical agents for various industries (Sayed et al., 2002).